3,6-Dimethoxy-4-nitropyridazine
Overview
Description
3,6-Dimethoxy-4-nitropyridazine is a useful research compound. Its molecular formula is C6H7N3O4 and its molecular weight is 185.14 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3,6-Dimethoxy-4-nitropyridazine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3,6-Dimethoxy-4-nitropyridazine including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Amination of 4‐nitropyridazine 1‐oxides by Liquid Ammonia/Potassium Permanganate : This study showed that treating 3,6-dimethoxy-4-nitropyridazine 1-oxide with potassium permanganate in liquid ammonia yields 5-amino-4-nitropyridazine 1-oxides. This process suggests intermediates in amino-oxidation reactions (Tondys & Plas, 1986).
Reaction with Methanolic Ammonia and Liquid Ammonia : Another study found that 3,6-Dimethoxy-4-nitropyridazine 1-oxide reacts with methanolic ammonia leading to amino-demethoxylation. This reaction did not occur with liquid ammonia, suggesting different reaction pathways (Sakamoto & Plas, 1977).
Synthesis of Pyridazine Derivatives : This research explored the reaction of 3,6-dimethoxy-4-nitropyridazine 1-oxide with alkyl halides, leading to various pyridazinone derivatives. These findings contribute to the synthesis of pyridazine-based compounds (Yanai & Kinoshita, 1968).
Antitumor Activity : A study on the antitumor activity of 4-nitropyridazine 1-oxides, including 3,6-dimethoxy-4-nitropyridazine 1-oxide, found that these compounds were effective against AH-13 tumors. This indicates potential applications in cancer research and treatment (Kamiya et al., 1977).
Teratogenic Effects of CS-61 : The teratogenic effects of 3,6-dimethoxy-4-sulfanilamidopyridazine (CS-61) were evaluated, revealing its potential to induce cleft palate and urogenital malformations in rodent fetuses. This highlights the importance of considering potential side effects in drug development (Kato & Kitagawa, 1974).
properties
IUPAC Name |
3,6-dimethoxy-4-nitropyridazine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7N3O4/c1-12-5-3-4(9(10)11)6(13-2)8-7-5/h3H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JXVASPYYIABHMY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NN=C(C(=C1)[N+](=O)[O-])OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7N3O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
185.14 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,6-Dimethoxy-4-nitropyridazine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
